Cas no 1448077-47-1 (N-(2,3-dimethoxyphenyl)-3-[(piperidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide)

• Product Name: N-(2,3-dimethoxyphenyl)-3-[(piperidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide
• CAS No: 1448077-47-1
• MF: C₂₀H₃₁N₃O₃S
• MW: 393.543443918228
• CID: 5367263
• Update Time: 2025-10-23

N-(2,3-dimethoxyphenyl)-3-[(piperidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-Dimethoxyphenyl)tetrahydro-3-(1-piperidinylmethyl)-1,4-thiazepine-4(5H)-carboxamide
• N-(2,3-dimethoxyphenyl)-3-[(piperidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide

• Inchi： 1S/C20H31N3O3S/c1-25-18-9-6-8-17(19(18)26-2)21-20(24)23-12-7-13-27-15-16(23)14-22-10-4-3-5-11-22/h6,8-9,16H,3-5,7,10-15H2,1-2H3,(H,21,24)
• InChI Key： VYTVXURJHWCHIX-UHFFFAOYSA-N
• SMILES： S1CCCN(C(NC2=CC=CC(OC)=C2OC)=O)C(CN2CCCCC2)C1

Experimental Properties

• Density: 1.183±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 578.5±50.0 °C(Predicted)
• pka: 12.82±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(2,3-dimethoxyphenyl)-3-[(piperidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide

N-(2,3-Dimethoxyphenyl)-3-[(Piperidin-1-yl)methyl]-1,4-Thiazepane-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1448077-47-1, named N-(2,3-dimethoxyphenyl)-3-[(piperidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of thiazepane derivatives, which have been extensively studied for their diverse pharmacological activities. The structure of this molecule combines a piperidine ring, a dimethoxyphenyl group, and a carboxamide moiety, making it a unique candidate for drug development.

Recent studies have highlighted the importance of thiazepane derivatives in targeting various biological pathways. The piperidine ring in this compound contributes to its structural stability and enhances its ability to interact with biological targets. The dimethoxyphenyl group adds hydrophobicity and potentially improves the molecule's bioavailability. Furthermore, the carboxamide moiety plays a crucial role in modulating the compound's pharmacokinetic properties.

One of the most promising aspects of this compound is its potential as a neuroprotective agent. Research has shown that certain thiazepane derivatives can modulate glutamate signaling, which is implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The dimethoxyphenyl group in this compound may enhance its ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) disorders.

In addition to its neuroprotective properties, this compound has also been investigated for its anticancer activity. Preclinical studies suggest that it may inhibit the proliferation of cancer cells by targeting specific oncogenic pathways. The piperidine ring and carboxamide moiety are believed to contribute to its cytotoxic effects against cancer cells.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the thiazepane ring and the subsequent functionalization with the dimethoxyphenyl and piperidine groups. Recent advancements in catalytic asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity, which is essential for drug development.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. This makes it a more sustainable option compared to other synthetic compounds.

In conclusion, N-(2,3-dimethoxyphenyl)-3-[(piperidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide represents a significant advancement in medicinal chemistry. Its unique structure and diverse pharmacological properties make it a valuable tool for addressing unmet medical needs in neurology and oncology. As research continues to uncover its full potential, this compound is poised to play a critical role in future therapeutic interventions.